Methyl 3-(bromomethyl)-4-fluoro-1-benzothiophene-2-carboxylate

• IUPAC Name: methyl 3-(bromomethyl)-4-fluoro-1-benzothiophene-2-carboxylate
• InChI: InChI=1S/C11H8BrFO2S/c1-15-11(14)10-6(5-12)9-7(13)3-2-4-8(9)16-10/h2-4H,5H2,1H3
• InChI Key: ZLVITCPACQIDNY-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C2=C(C=CC=C2S1)F)CBr
• Molecular Formula: C11H8BrFO2S
• Molecular Weight: 303.15 g/mol
• CAS No.: 1305710-68-2

Description

Methyl 3-(bromomethyl)-4-fluoro-1-benzothiophene-2-carboxylate is a useful research compound. Its molecular formula is C11H8BrFO2S and its molecular weight is 303.15. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Applications

A Practical Synthesis of 2-Fluoro-4-bromobiphenyl
This study presents a practical method for synthesizing 2-Fluoro-4-bromobiphenyl, a compound related to the chemical family of "Methyl 3-(bromomethyl)-4-fluoro-1-benzothiophene-2-carboxylate". It highlights challenges in synthesis, such as the high cost and toxicity of reagents, and proposes a pilot-scale method that could be relevant for producing similar compounds efficiently and safely (Qiu et al., 2009).

Fluorescent Properties for Medical and Scientific Use

Methylene Blue—Current Knowledge, Fluorescent Properties, and Its Future Use
Methylene Blue is reviewed for its fluorescent properties and potential in intraoperative imaging, which could inform the use of "this compound" in developing fluorescent chemosensors or imaging agents (Cwalinski et al., 2020).

Advanced Materials and Nanotechnology

Benzene-1,3,5-tricarboxamide A Versatile Ordering Moiety for Supramolecular Chemistry

This review underscores the role of benzene-1,3,5-tricarboxamide (BTA) in various applications, from nanotechnology to polymer processing. Such foundational knowledge on the assembly and functionalization of organic molecules could guide the development of materials or coatings based on "this compound" for similar purposes (Cantekin et al., 2012).

Environmental and Agricultural Applications

Application of Alternative Fumigants Through Drip Irrigation Systems
This paper discusses the use of water-soluble fumigants in agriculture, highlighting the potential for "this compound" to serve as an environmentally friendly pesticide or soil treatment agent, given its structural potential for modification and solubility (Ajwa et al., 2002).

Mechanism of Action

Target of Action

Bromomethyl groups are often used in organic synthesis for their reactivity, suggesting that this compound may interact with a variety of biological targets .

Mode of Action

Bromomethyl groups are known to be involved in various types of reactions, such as free radical reactions and suzuki–miyaura cross-coupling . In the latter, the bromomethyl group can participate in carbon-carbon bond formation, which is a crucial step in the synthesis of many complex organic compounds .

Biochemical Pathways

Given its potential reactivity, it could be involved in various biochemical transformations, potentially affecting multiple pathways depending on the context of its use .

Pharmacokinetics

For instance, the bromomethyl group might enhance its reactivity, while the carboxylate group could affect its solubility and distribution .

Result of Action

Given its potential reactivity, it could induce various changes at the molecular and cellular levels, depending on its targets and the context of its use .

Action Environment

Environmental factors such as pH, temperature, and the presence of other reactive species could influence the action, efficacy, and stability of this compound . For instance, certain conditions might enhance its reactivity, while others could lead to its degradation .